4-Phenoxypyridine-3-carboxylic acid hydrochloride
Overview
Description
4-Phenoxypyridine-3-carboxylic acid hydrochloride is a chemical compound with the molecular formula C12H10ClNO3 and a molecular weight of 251.67 . It’s used for research purposes .
Synthesis Analysis
A series of pyridine-3-carboxylic acid derivatives were synthesized via recyclization of a thiopyran ring using cyclic secondary amines and then converted into substituted thieno[2,3-b]pyridines . Another synthetic method involves the reaction of 4-methylpyridine with potassium permanganate to form 4-picolinic acid, which then reacts with methanol to produce methyl pyridine-4-carboxylate .Molecular Structure Analysis
The molecular structure of 4-Phenoxypyridine-3-carboxylic acid hydrochloride consists of a pyridine ring attached to a phenol group and a carboxylic acid group . The pyridine ring is a basic aromatic ring with a nitrogen atom .Physical And Chemical Properties Analysis
4-Phenoxypyridine-3-carboxylic acid hydrochloride has a molecular weight of 251.67 . Other physical and chemical properties such as melting point, boiling point, and density are not explicitly mentioned in the search results.Scientific Research Applications
Catalysis and Organic Synthesis
4-Phenoxypyridine-3-carboxylic acid hydrochloride serves as a precursor or intermediate in the synthesis of complex molecules and materials. For instance, studies have demonstrated its utility in the carboxylation and dehydroxylation of phenolic compounds under methanogenic conditions. This process is crucial for transforming phenols into more reactive or functionalized derivatives, such as benzoate and 3-methylbenzoic acid from phenol and 2-cresol, respectively (Bisaillon et al., 1993).
Photophysical Properties and Redox Behavior
The compound has also been utilized in the study of photophysical properties and redox behavior of cyclometalated complexes of Iridium(III) with functionalized 2,2’-bipyridines. This research is crucial for developing new materials with specific luminescent properties, which can be applied in light-emitting devices and sensors (Neve et al., 1999).
Biological and Complexing Activity
3-Hydroxymethyl-1,4-dihydro-4-oxoquinoline-like compounds, which can be synthesized from derivatives of 4-Phenoxypyridine-3-carboxylic acid hydrochloride, show promising biological and complexing activity. These compounds, belonging to the 4-quinolones group, are recognized for their broad spectrum of antibacterial activities and potential applications in treating various diseases (Milata et al., 2019).
Material Science
In material science, derivatives of 4-Phenoxypyridine-3-carboxylic acid hydrochloride have been employed in the synthesis and characterization of new benzo-15-crown-5 ethers featuring salicylic Schiff base substitutions. These materials are studied for their complexing properties with sodium ions, showcasing potential applications in ion-selective sensors and separation technologies (Hayvalı et al., 2003).
Anticancer Agents
Furthermore, the compound has been explored in the synthesis of potential anticancer agents, specifically in the formation of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines. These studies highlight the compound's significance in developing novel therapeutic agents targeting cancer cell proliferation and survival (Temple et al., 1983).
properties
IUPAC Name |
4-phenoxypyridine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3.ClH/c14-12(15)10-8-13-7-6-11(10)16-9-4-2-1-3-5-9;/h1-8H,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRWKNKKOGAKSKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=NC=C2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenoxypyridine-3-carboxylic acid hydrochloride | |
CAS RN |
1803601-96-8 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 4-phenoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803601-96-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-phenoxypyridine-3-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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